Cas no 663192-84-5 (2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline)

• Product Name: 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline
• CAS No: 663192-84-5
• MF: C₁₀H₄BrF₄N
• MW: 294.043075561523
• CID: 1707679
• PubChem ID: 11358335
• Update Time: 2025-05-22

2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-bromo-8-fluoro-4-(trifluoromethyl)-
• 2-bromo-8-fluoro-4-(trifluoromethyl)quinoline
• 663192-84-5
• 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline

• Inchi： 1S/C10H4BrF4N/c11-8-4-6(10(13,14)15)5-2-1-3-7(12)9(5)16-8/h1-4H
• InChI Key： VXIUHSKWKADVML-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C2C=CC=C(C2=N1)F

Computed Properties

• Exact Mass: 292.94632
• Monoisotopic Mass: 292.94632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline

2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline: A Comprehensive Overview

The compound with CAS No. 663192-84-5, commonly referred to as 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental studies. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatile applications in drug discovery and advanced materials. The unique combination of substituents—bromo, fluoro, and trifluoromethyl groups—on the quinoline ring imparts distinctive electronic and structural properties, making it a valuable molecule for various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield and purity of the compound but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes. The compound's synthesis is often guided by computational chemistry tools, which predict optimal reaction conditions and intermediates, further streamlining the production process.

In medicinal chemistry, 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline has emerged as a promising scaffold for drug development. Its structural features, including the electron-withdrawing groups (EWGs) such as bromo and trifluoromethyl, make it an ideal candidate for modulating pharmacokinetic properties like solubility and bioavailability. Recent studies have explored its potential as a kinase inhibitor, targeting key enzymes involved in cancer progression and inflammatory diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Beyond its medicinal applications, 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline has found utility in materials science, particularly in the development of advanced optoelectronic materials. The compound's aromaticity and conjugated system contribute to its excellent optical properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into polymer blends enhances their charge transport properties, leading to improved device performance. A notable study in *Advanced Materials* highlighted its potential as a hole transport material in perovskite solar cells, showcasing its role in advancing renewable energy technologies.

The environmental impact of 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline has also been a subject of recent investigations. As industries increasingly adopt greener synthetic pathways, understanding the fate and degradation mechanisms of such compounds is crucial. Environmental scientists have explored its biodegradation patterns under various conditions, revealing that its persistence in aquatic environments is influenced by its hydrophobic nature and electron-withdrawing substituents. These findings underscore the importance of designing sustainable chemical processes to mitigate potential ecological risks associated with this compound.

In conclusion, 2-Bromo-8-fluoro-4-(trifluoromethyl)quinoline stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and computational modeling, positions it as a key player in drug discovery, materials science, and environmental studies. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial advancements.